Cas no 2111730-23-3 (4-chloro-1-2-(2,2-difluorocyclopropyl)ethyl-1H-pyrazol-3-amine)

• Product Name: 4-chloro-1-2-(2,2-difluorocyclopropyl)ethyl-1H-pyrazol-3-amine
• CAS No: 2111730-23-3
• MF: C₈H₁₀ClF₂N₃
• MW: 221.634907245636
• CID: 6185912
• PubChem ID: 165955675
• Update Time: 2025-05-04

4-chloro-1-2-(2,2-difluorocyclopropyl)ethyl-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 4-chloro-1-2-(2,2-difluorocyclopropyl)ethyl-1H-pyrazol-3-amine
• 2111730-23-3
• 4-chloro-1-[2-(2,2-difluorocyclopropyl)ethyl]-1H-pyrazol-3-amine
• EN300-1112020

• Inchi： 1S/C8H10ClF2N3/c9-6-4-14(13-7(6)12)2-1-5-3-8(5,10)11/h4-5H,1-3H2,(H2,12,13)
• InChI Key： PVGMOUIQILUCEU-UHFFFAOYSA-N
• SMILES： ClC1C(N)=NN(C=1)CCC1CC1(F)F

Computed Properties

• Exact Mass: 221.0531313g/mol
• Monoisotopic Mass: 221.0531313g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 43.8Ų

Additional information on 4-chloro-1-2-(2,2-difluorocyclopropyl)ethyl-1H-pyrazol-3-amine

4-Chloro-1-(2-(2,2-Difluorocyclopropyl)ethyl)-1H-Pyrazol-3-Amine: A Comprehensive Overview

4-Chloro-1-(2-(2,2-difluorocyclopropyl)ethyl)-1H-pyrazol-3-amine, commonly referred to by its CAS number CAS No. 2111730-23-3, is a chemically synthesized compound with a complex structure that has garnered significant attention in the field of organic chemistry and pharmacology. This compound belongs to the class of pyrazole derivatives, which are known for their diverse biological activities and applications in drug discovery. The molecule's structure incorporates a pyrazole ring system, a chloro substituent, and a difluorocyclopropyl group, making it a unique candidate for various chemical and biological studies.

The synthesis of 4-chloro-1-(2-(2,2-difluorocyclopropyl)ethyl)-1H-pyrazol-3-amine involves a multi-step process that typically begins with the preparation of the pyrazole core. This is followed by the introduction of the chloro group at the 4-position and the attachment of the difluorocyclopropyl ethyl side chain at the 1-position. The synthesis often requires precise control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly routes for synthesizing such compounds.

One of the most notable features of this compound is its potential as a bioactive agent. Pyrazole derivatives are well-documented for their anti-inflammatory, antitumor, and antimicrobial properties. In recent studies, 4-chloro-1-(2-(2,2-difluorocyclopropyl)ethyl)-1H-pyrazol-3-amine has shown promising activity against various pathogens, including bacteria and fungi. The presence of the difluorocyclopropyl group is believed to contribute significantly to its bioactivity by enhancing membrane permeability and targeting specific cellular pathways.

The structural uniqueness of this compound also makes it an interesting subject for computational chemistry studies. Researchers have employed molecular docking simulations to investigate its binding affinity with various protein targets. These studies have revealed potential interactions with enzymes involved in inflammatory processes, suggesting its role as a potential therapeutic agent in inflammatory diseases.

In addition to its pharmacological applications, CAS No. 2111730-23-3 has been explored for its electronic properties in materials science. The pyrazole ring system is known for its conjugated π-electron system, which can be tuned by substituents like the chloro and difluorocyclopropyl groups. Recent research has focused on incorporating this compound into organic semiconductors for use in flexible electronics and optoelectronic devices.

The stability and reactivity of 4-chloro-1-(2-(2,2-difluorocyclopropyl)ethyl)-1H-pyrazol-3-amine under various conditions have also been extensively studied. Thermal analysis has shown that the compound exhibits good thermal stability up to certain temperatures, making it suitable for high-temperature applications in both chemical synthesis and material processing.

In conclusion, CAS No. 2111730-23-3, or 4-chloro-1-(2-(2,2-difluorocyclopropyl)ethyl)-1H-pyrazol-3-amie, stands out as a versatile compound with wide-ranging applications across multiple disciplines. Its unique structure, combined with recent advancements in synthesis techniques and computational modeling, positions it as a valuable tool in drug discovery and materials science research.